Cas no 14979-11-4 (Dimethyl sulfonazo lll (Technical Grade))

• Product Name: Dimethyl sulfonazo lll (Technical Grade)
• CAS No: 14979-11-4
• MF: C₂₄H₂₀N₄O₁₄S₄
• MW: 716.694001197815
• MDL: MFCD29050157
• CID: 163042
• PubChem ID: 87563102
• Update Time: 2025-05-28

Dimethyl sulfonazo lll (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-3,6-bis[2-(4-methyl-2-sulfophenyl)diazenyl]-
• Dimethylsulfonazo III [Spectrophotometric reagent for alkaline earth metals and indicator for the precipitation titration of SO4 with Ba]
• (3Z,6E)-3,6-bis[(4-methyl-2-sulfophenyl)hydrazono]-4,5-dioxo-3,4,5,6-tetrahydronaphthalene-2,7-disulfonic acid
• Dimethylsulfonazo III
• 2,7-Bis[(4-methyl-2-sulfophenyl)azo]-1,8-dihydroxynaphthalene-3,6-disulfonic Acid
• 2,7-Bis(2-sulfo-p-tolylazo)-1,8-dihydroxy-3,6-naphthalenedisulfonic Acid
• dimethylsulfonazo
• 2,7-Naphthalenesulfonic acid,4,5-dihydroxy-3,6-bis[(4-methyl-2-sulfophenyl)azo]-
• Einecs 239-057-3
• DIMETHYLSULFONAZO 3
• METHYLSULFONAZO III
• Dimethyl sulfonazo lll
• DimethylsulfonazoIIIDAL
• DIMETHYLSULFONAZO III TITRATION INDI- &
• 2,7-BIS(4-METHYL-2-SULFONYLAZO)-CHROMOTROPIC ACID
• 2,7-BIS(4-METHYL-2-SULFOPHENYLAZO)CHROMOTROPIC ACID
• Dimethylsulfonazo III DAL
• 4,5-Dihydroxy-3,6-bis((4-methyl-2-sulphophenyl)azo)naphthalene-2,7-disulphonic acid
• 4,5-Dihydroxy-3,6-bis((4-methyl-2-sulfophenyl)diazenyl)naphthalene-2,7-disulfonic acid
• DTXSID601124215
• HY-W110917
• CS-0169101
• D88561
• SCHEMBL8086685
• 14979-11-4
• 4,5-dihydroxy-3,6-bis[(4-methyl-2-sulfophenyl)diazenyl]naphthalene-2,7-disulfonic acid
• 4,5-Dihydroxy-3,6-bis[2-(4-methyl-2-sulfophenyl)diazenyl]-2,7-naphthalenedisulfonic acid
• NS00052410
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3,6-bis[2-(4-methyl-2-sulfophenyl)diazenyl]-
• Dimethylsulfonazo iii[spectrophotometric reagent for alkaline earth metals and indicator for the precipitation titration of so4 with ba]
• (3Z,6E)-3,6-BIS[2-(4-METHYL-2-SULFOPHENYL)HYDRAZIN-1-YLIDENE]-4,5-DIOXONAPHTHALENE-2,7-DISULFONIC ACID
• KVJXQZRHQQUTSM-UHFFFAOYSA-N
• 4-hydroxy-6-[2-(4-methyl-2-sulfophenyl)diazen-1-yl]-3-[2-(4-methyl-2-sulfophenyl)hydrazin-1-ylidene]-5-oxonaphthalene-2,7-disulfonic acid
• A5008
• 2,7-Naphthalenedisulfonic acid, 3,6-bis(4-methyl-2-sulfophenylazo)-4,5-dihydroxy-
• Dimethyl sulfonazo lll (Technical Grade)

• MDL： MFCD29050157
• Inchi： 1S/C24H20N4O14S4/c1-11-3-5-14(16(7-11)43(31,32)33)25-27-21-18(45(37,38)39)9-13-10-19(46(40,41)42)22(24(30)20(13)23(21)29)28-26-15-6-4-12(2)8-17(15)44(34,35)36/h3-10,29-30H,1-2H3,(H,31,32,33)(H,34,35,36)(H,37,38,39)(H,40,41,42)/b27-25+,28-26+
• InChI Key： KVJXQZRHQQUTSM-NBHCHVEOSA-N
• SMILES： S(C1C(=C(C2C(=C(C(=CC=2C=1)S(=O)(=O)O)/N=N/C1C=CC(C)=CC=1S(=O)(=O)O)O)O)/N=N/C1C=CC(C)=CC=1S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 715.98588602g/mol
• Monoisotopic Mass: 715.98588602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 46
• Rotatable Bond Count: 8
• Complexity: 1920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 54
• XLogP3: nothing
• Topological Polar Surface Area: 341Ų

Experimental Properties

• Color/Form: Not determined
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates